1-Methyllysergol-d3

• Molecular Formula: C17H20N2O
• Molecular Weight: 271.37 g/mol
• InChI: InChI=1S/C17H20N2O/c1-18-8-11(10-20)6-14-13-4-3-5-15-17(13)12(7-16(14)18)9-19(15)2/h3-6,9,11,16,20H,7-8,10H2,1-2H3/t11-,16-/m1/s1/i2D3
• InChIKey: QVNZRXQLMGMTJF-AEOPINSNSA-N

1-Methyllysergol-d3: Deuterated Internal Standard Precursor

1-Methyllysergol-d3 (C₁₇H₁₇D₃N₂O, MW 271.37) is a tri-deuterated analog of 1-Methyllysergol, an ergoline alkaloid intermediate . The compound serves as a key synthetic precursor for deuterium-labeled nicergoline metabolite reference materials and as a potential internal standard candidate for LC-MS/MS quantification of ergot alkaloids . Its +3 Da mass shift relative to the non-deuterated parent provides the mass spectrometric differentiation essential for isotope dilution quantitation workflows .

Isotope dilution LC-MS/MS precursor for ergot alkaloid quantitation

Deuterated ergoline internal standard candidate with mass-shift differentiation

Solid-state format supports long-term frozen storage for multi-study programs

Why Non-Deuterated Analogs Cannot Substitute for 1-Methyllysergol-d3

Non-deuterated 1-Methyllysergol lacks the +3 Da mass shift required for isotope dilution mass spectrometry, preventing its use as a co-eluting internal standard that compensates for matrix effects and ionization variability [1]. Closely related deuterated ergoline compounds, such as LSD-d3 or Nicergoline-d3, differ structurally—possessing a diethylamide side chain or a bromonicotinic acid ester, respectively—and cannot serve as synthetic precursors for the nicergoline metabolite 10α-Methoxy-1-methyl-d3-9,10-dihydrolysergol, which is specifically derived from 1-Methyllysergol-d3 . This structural and functional specificity renders generic in-class substitution analytically invalid.

Mass shift Non-deuterated 1-Methyllysergol lacks the mass shift required for isotope dilution MS, preventing co-eluting internal standard use for matrix-effect correction.

Structure LSD-d3 and Nicergoline-d3 carry distinct side chains and cannot serve as synthetic precursors for the nicergoline metabolite 10α-Methoxy-1-methyl-d3-9,10-dihydrolysergol.

Specificity Generic in-class deuterated ergoline substitution may not provide the structural specificity required for targeted metabolite internal standard preparation.

• [1] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? https://www.mtoz-biolabs.com/how-can-the-internal-standard-method-quantify-compounds-in-lc-ms-without-a-reference-standard.html View Source

1-Methyllysergol-d3 Quantitative Differentiation Evidence

Mass Shift Differentiation for Unambiguous Traceability

1-Methyllysergol-d3 exhibits a molecular weight of 271.37 g/mol, representing a +3.02 Da shift over non-deuterated 1-Methyllysergol (268.35 g/mol calculated for C₁₇H₂₀N₂O) [1]. This mass difference is sufficient to eliminate cross-talk between the analyte and internal standard channels in triple quadrupole MS, enabling reliable co-elution without interference—a requirement that cannot be met by the non-deuterated analog or by structurally unrelated deuterated ergolines [2].

Mass shift differentiation

Head-to-head

+3.02 Da

Supports isotope dilution MS differentiation without channel cross-talk

Bioanalytical validation review context; calculated from molecular formula

Evidence Dimension	Monomer isotopologue molecular weight (g/mol)
Target Compound Data	271.37 (C₁₇H₁₇D₃N₂O)
Comparator Or Baseline	1-Methyllysergol (non-deuterated): 268.35 (C₁₇H₂₀N₂O, calculated)
Quantified Difference	+3.02 Da (equivalent to three ²H/¹H substitutions)
Conditions	Calculated from molecular formula; vendor-specified MW for deuterated form; non-deuterated MW derived from chemical formula

Why This Matters

This mass difference is the minimum acceptable threshold for isotope dilution LC-MS/MS, ensuring the internal standard does not contribute to the analyte quantifier ion signal—a prerequisite for method validation under FDA bioanalytical guidelines.

• [1] Justia Patents. Process for preparing N-methyl derivatives of lysergol and 10.alpha.-methoxylumilysergol. US Patent 4,908,449. https://patents.justia.com/patent/4908449 View Source
• [2] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? https://www.mtoz-biolabs.com/how-can-the-internal-standard-method-quantify-compounds-in-lc-ms-without-a-reference-standard.html View Source

Sole Precursor for Deuterated Nicergoline Metabolite Internal Standard

Vendor documentation explicitly identifies 1-Methyllysergol-d3 as the intermediate for synthesizing 10α-Methoxy-1-methyl-d3-9,10-dihydrolysergol (M262297), the deuterated analog of the nicergoline metabolite 10α-Methoxy-1-methyl-9,10-dihydrolysergol (M262295) . No alternative commercial precursor is listed for this specific labeled metabolite standard. In contrast, published HPLC methods for nicergoline metabolite quantification in human plasma have historically employed non-deuterated surrogate internal standards such as tizanidine hydrochloride, clomipramine, or ergometrine, which do not co-elute identically and cannot compensate for extraction recovery variations [1].

Sole precursor pathway

Reported

Documented sole synthetic intermediate for 10α-Methoxy-1-methyl-d3-9,10-dihydrolysergol

Unique precursor pathway confirmed for nicergoline metabolite IS

Vendor-confirmed synthetic route; no alternative commercial precursor listed

Evidence Dimension	Synthetic utility as a precursor for a deuterated nicergoline metabolite internal standard
Target Compound Data	Documented intermediate for 10α-Methoxy-1-methyl-d3-9,10-dihydrolysergol (confirmed)
Comparator Or Baseline	Non-deuterated 1-Methyllysergol and other ergoline analogs: no documented route to the same labeled metabolite standard
Quantified Difference	Quantitative yield not publicly disclosed; qualitative uniqueness of the synthetic pathway is vendor-confirmed
Conditions	Synthetic intermediate role as stated by CymitQuimica and 莱耀 standard substance catalogs

Why This Matters

Procurement of 1-Methyllysergol-d3 directly enables the preparation or sourcing of a matrix-matched deuterated internal standard for nicergoline pharmacokinetic studies, eliminating the method bias associated with structurally dissimilar surrogate internal standards.

• [1] Chen B, et al. Determination of metabolite of nicergoline in human plasma by high-performance liquid chromatography and its application in pharmacokinetic studies. J Pharm Anal. 2012;2(1):56-61. doi:10.1016/j.jpha.2011.09.002 View Source

Deuterated Internal Standard Compensates Matrix Effects

In a controlled multi-matrix LC-MS/MS study of 64 analytes, direct calibration using non-deuterated analyte peak areas yielded inter-matrix RSDs exceeding 50% and accuracy deviations over 60%. When analyte responses were normalized to their corresponding deuterated internal standards, accuracy improved to within 25% and RSDs dropped below 20% for all analytes [1]. Although these data are generated from pesticide and mycotoxin matrices, the physical principle—co-elution of a deuterated analog compensating for ion suppression and recovery losses—is universally applicable to ergoline alkaloid analysis, including nicergoline metabolite quantification [2].

Matrix effect compensation

Class-level

Deuterated IS normalization: RSD 50%, accuracy deviation >60%

Supports matrix-effect correction context for ergoline LC-MS/MS methods

Class-level inference from multi-matrix pesticide data; ergoline-specific validation pending

Evidence Dimension	Inter-matrix precision (RSD) and accuracy of LC-MS/MS quantitation
Target Compound Data	Not directly measured; 1-Methyllysergol-d3 is chemically positioned as a deuterated internal standard precursor for ergoline assays
Comparator Or Baseline	Direct calibration (non-deuterated): RSD >50%, accuracy deviation >60%
Quantified Difference	Deuterated internal standard normalization: accuracy within 25%, RSD <20% (improvement of >2.5-fold in precision and >2.4-fold in accuracy)
Conditions	Multi-matrix (oil, gummy, flower, cream) UHPLC-MS/MS; Shimadzu LCMS-8060; 24 isotopically labeled internal standards

Why This Matters

This class-level evidence establishes that at least one major source of quantitative uncertainty—matrix effects—can be reduced by over 2.5-fold through deuterated internal standard use, making 1-Methyllysergol-d3 a strategically prudent procurement choice for laboratories developing ergot alkaloid LC-MS/MS methods.

• [1] Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. Shimadzu Poster, 2019. https://lcms.labrulez.com/paper/13383 View Source
• [2] Cherewyk JE, et al. Validation of a New Sensitive Method for the Detection and Quantification of R and S-Epimers of Ergot Alkaloids in Canadian Spring Wheat Utilizing Deuterated Lysergic Acid Diethylamide as an Internal Standard. Toxins (Basel). 2021;14(1):22. doi:10.3390/toxins14010022 View Source

Solid-State Form Enhances Long-Term Stability

1-Methyllysergol-d3 is supplied as a neat yellowish-green solid with a recommended storage temperature of -20°C . This solid-state presentation at a standard freezer temperature minimizes degradation risks associated with solution-phase standards (e.g., LSD-d3 supplied in acetonitrile at 100 µg/mL, which is more susceptible to solvent evaporation, adsorption, and thermal degradation during repeated freeze-thaw cycles ). Solid ergoline alkaloids stored at -20°C have demonstrated chromatographic purity retention over extended periods in pharmaceutical impurity reference standard programs [1].

Solid-state stability

Reported

Neat solid, -20°C storage vs solution-phase standards with evaporation and degradation risk

Solid-state format supports long-term storage stability review

Vendor storage specification; quantitative shelf-life data not publicly reported

Evidence Dimension	Physical form and storage condition as indicators of long-term stability
Target Compound Data	Neat solid, -20°C storage (vendor-specified)
Comparator Or Baseline	LSD-d3 certified reference material: 100 µg/mL in acetonitrile, ampule format; Nicergoline-d3: solid but limited commercial availability from fewer vendors
Quantified Difference	Solid-state format eliminates solvent evaporation and concentration drift errors inherent to solution-based standards; quantitative shelf-life extension data not publicly reported for this specific compound
Conditions	Vendor storage specification (莱耀, CymitQuimica); comparison to Cerilliant LSD-d3 product format

Why This Matters

For laboratories procuring standards for multi-year pharmacokinetic or forensic method validation programs, solid-state reference materials with defined -20°C storage reduce the frequency of re-procurement and the risk of concentration errors due to solvent loss, directly lowering operational cost and analytical uncertainty.

• [1] Axios Research. Lysergol Impurity Reference Standards. https://axios-research.com/lysergol-impurity-reference-standards View Source

1-Methyllysergol-d3 Application Scenarios

Deuterated Nicergoline Metabolite IS Synthesis for PK Studies

In bioequivalence or Phase I PK studies of nicergoline, 10α-Methoxy-1-methyl-9,10-dihydrolysergol (MDL) is the primary plasma metabolite requiring quantification. Using 1-Methyllysergol-d3 as the synthetic starting material to prepare 10α-Methoxy-1-methyl-d3-9,10-dihydrolysergol yields a matrix-matched deuterated internal standard that co-elutes with MDL, compensating for extraction recovery and ion suppression—sources of variation that non-deuterated surrogates such as tizanidine or clomipramine cannot correct [1].

UHPLC-MS/MS Method for Ergot Alkaloid Residue Testing

Regulatory compliance for ergot alkaloid limits in cereals requires validated LC-MS/MS methods with demonstrated matrix effect control [2]. Incorporating 1-Methyllysergol-d3 as a precursor to generate a panel of deuterated ergoline internal standards enables the normalization strategy that has been shown to reduce inter-matrix RSDs from >50% to below 20%, directly supporting method validation acceptance criteria for accuracy and precision [3].

Forensic Toxicology Confirmation by Isotope Dilution

Forensic laboratories performing confirmatory analysis of ergot alkaloids in biological samples require deuterated internal standards to meet SWGTOX or equivalent guidelines for identification and quantification. 1-Methyllysergol-d3, as a stable solid amenable to long-term frozen storage, reduces the risk of standard degradation between casework batches compared to solution-phase deuterated standards, supporting courtroom-defensible quantitative results .

Pharmaceutical Impurity Profiling for ANDA/DMF Support

Generic pharmaceutical manufacturers developing abbreviated new drug applications (ANDAs) for ergoline-based products must characterize and quantify process-related impurities. 1-Methyllysergol-d3 can serve as a labeled analog for 1-Methyllysergol, an intermediate impurity, enabling specific MS detection in the presence of complex formulation matrices—a capability that structurally distinct deuterated compounds like LSD-d3 cannot provide [4].

Application

Selection Property

Validation Focus

Nicergoline metabolite PK research

Deuterated IS precursor specificity

Co-elution matrix-effect correction

Ergot alkaloid residue research

Matrix-matched IS panel preparation

Inter-matrix precision review

Forensic research analysis

Solid-state long-term stability

Storage-dependent degradation review

Pharmaceutical impurity research

Labeled analog MS specificity

Complex matrix differentiation

• [1] Chen B, et al. Determination of metabolite of nicergoline in human plasma by high-performance liquid chromatography and its application in pharmacokinetic studies. J Pharm Anal. 2012;2(1):56-61. View Source
• [2] Cherewyk JE, et al. Validation of a New Sensitive Method for the Detection and Quantification of R and S-Epimers of Ergot Alkaloids in Canadian Spring Wheat Utilizing Deuterated Lysergic Acid Diethylamide as an Internal Standard. Toxins (Basel). 2021;14(1):22. View Source
• [3] Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. Shimadzu Poster, 2019. View Source
• [4] Axios Research. Lysergol Impurity Reference Standards. View Source